PVTX-321

• Molecular Formula: C51H55FN4O6
• Molecular Weight: 839.0 g/mol
• InChI: InChI=1S/C51H55FN4O6/c1-61-44-25-43(41(52)24-38(44)46-35(32-5-3-2-4-6-32)9-7-33-23-34(57)8-10-36(33)46)55-21-15-50(16-22-55)26-31(27-50)28-54-19-17-51(18-20-54)30-62-47-39-29-56(42-13-14-45(58)53-48(42)59)49(60)37(39)11-12-40(47)51/h2-6,8,10-12,23-25,31,35,42,46,57H,7,9,13-22,26-30H2,1H3,(H,53,58,59)/t35-,42+,46+/m1/s1
• InChIKey: PZALWGOYMJLNSI-KPZRQYOZSA-N

PVTX-321: Orally Bioavailable ERα Degrader

PVTX-321 (Compound 16a) is an orally bioavailable, heterobifunctional estrogen receptor alpha (ERα) degrader belonging to the class of proteolysis-targeting chimeras (PROTACs) [1]. It was designed using a novel spirocyclic cereblon (CRBN) ligand and an ERα binder, achieving a DC50 of 0.15 nM for ERα degradation in MCF-7 cells [2]. The compound demonstrates antagonist activity with an IC50 of 59 nM against ERα, including clinically relevant ESR1 mutations (Y537S and D538G) [3]. PVTX-321 is a promising research candidate for ER+/HER2– breast cancer, demonstrating favorable oral pharmacokinetics, dose-dependent in vivo ERα degradation, and tumor regression in xenograft models [4].

ERα degradation pathway research

Oral exposure model context

PROTAC mechanism of action studies

ER+/HER2− xenograft model-response context

• [1] Xu G, Havens CG, Deng Q, et al. Discovery and Characterization of PVTX-321 as a Potent and Orally Bioavailable Estrogen Receptor Degrader for ER+/HER2- Breast Cancer. J Med Chem. 2025;68(11):11299-11321. View Source
• [2] MedChemExpress. PVTX-321 | ERα Degrader. Product Datasheet. View Source
• [3] Xu G, Havens CG, Deng Q, et al. Discovery and Characterization of PVTX-321 as a Potent and Orally Bioavailable Estrogen Receptor Degrader for ER+/HER2- Breast Cancer. J Med Chem. 2025;68(11):11299-11321. View Source
• [4] Xu G, Havens CG, Deng Q, et al. Discovery and Characterization of PVTX-321 as a Potent and Orally Bioavailable Estrogen Receptor Degrader for ER+/HER2- Breast Cancer. J Med Chem. 2025;68(11):11299-11321. View Source

Why PVTX-321 Cannot Be Substituted

While multiple ERα-targeting agents exist—including approved selective estrogen receptor degraders (SERDs) like fulvestrant and clinical-stage PROTACs such as ARV-471 (vepdegestrant)—their potency, selectivity, pharmacokinetics, and safety profiles vary substantially. Simple substitution based on class membership alone is scientifically unsound. For instance, earlier PROTACs such as ERD-12310A exhibit CYP2B6 inhibition liabilities that limit their developability [1]. PVTX-321 was specifically optimized to overcome these deficiencies, demonstrating minimal CYP inhibition and a clean preclinical safety profile while retaining sub-nanomolar degradation potency [2]. Therefore, procurement decisions must be guided by head-to-head or cross-study quantitative comparisons across key performance dimensions, as detailed below.

PVTX-321 Attribute

Substitution Risk

PROTAC-mediated ERα degradation

SERD-class agents may not engage degradation pathway

Reported minimal CYP inhibition

CYP inhibition profile may differ across PROTACs

Spirocyclic CRBN ligand design

Neosubstrate degradation context may not transfer

• [1] LinkedIn post by Dohee Lee, Ph.D., referencing J Med Chem. 2025;68(11):11299-11321. View Source
• [2] Xu G, Havens CG, Deng Q, et al. Discovery and Characterization of PVTX-321 as a Potent and Orally Bioavailable Estrogen Receptor Degrader for ER+/HER2- Breast Cancer. J Med Chem. 2025;68(11):11299-11321. View Source

PVTX-321 Quantitative Differentiation

ERα Degradation Potency Comparison

PVTX-321 achieves a DC50 of 0.15 nM for ERα degradation in MCF-7 cells, representing a 6- to 13-fold improvement in potency over the clinical PROTAC ARV-471 (DC50 ≈ 1–2 nM) [1] and a 2-fold improvement over the approved SERD fulvestrant (IC50 = 0.29 nM for proliferation inhibition) . This enhanced potency at the cellular level suggests a potential for lower effective doses and reduced off-target engagement.

ERα Degradation (DC50)

Head-to-head

0.15 nM

Supports degradation potency endpoint review

MCF-7 cells, 24h treatment; reported 6–13 fold lower DC50 than ARV-471

Evidence Dimension	ERα degradation potency (DC50) in MCF-7 cells
Target Compound Data	0.15 nM
Comparator Or Baseline	ARV-471: 1–2 nM; Fulvestrant: 0.29 nM (IC50)
Quantified Difference	6- to 13-fold more potent than ARV-471; 2-fold more potent than fulvestrant
Conditions	MCF-7 breast cancer cells; 24h treatment (PVTX-321)

Why This Matters

Greater potency enables lower dosing, potentially reducing off-target effects and improving therapeutic index in preclinical models.

• [1] Xu G, Havens CG, Deng Q, et al. Discovery and Characterization of PVTX-321 as a Potent and Orally Bioavailable Estrogen Receptor Degrader for ER+/HER2- Breast Cancer. J Med Chem. 2025;68(11):11299-11321; PMC Table 1: ARV-471 DC50 = 1.8 nM. View Source

CYP Inhibition Profile Comparison

PVTX-321 demonstrates minimal inhibition of cytochrome P450 enzymes, a critical advantage over the earlier ERα PROTAC ERD-12310A, which showed significant CYP2B6 inhibition that limited its developability [1]. This clean CYP profile reduces the risk of drug-drug interactions and streamlines preclinical development, making PVTX-321 a more tractable candidate for in vivo studies [2].

CYP Inhibition Profile

Method context

Minimal inhibition reported

Reported CYP inhibition profile context

Qualitative comparison vs ERD-12310A; data to verify

Evidence Dimension	CYP enzyme inhibition liability
Target Compound Data	Minimal CYP inhibition (no specific IC50 values reported, described as 'minimal')
Comparator Or Baseline	ERD-12310A: Significant CYP2B6 inhibition
Quantified Difference	Qualitative: Minimal vs. Significant
Conditions	Human liver microsome assays (presumed)

Why This Matters

A clean CYP profile reduces the risk of drug-drug interactions and facilitates smoother preclinical development and regulatory progression.

• [1] LinkedIn post by Dohee Lee, Ph.D., referencing J Med Chem. 2025;68(11):11299-11321. View Source
• [2] Xu G, Havens CG, Deng Q, et al. Discovery and Characterization of PVTX-321 as a Potent and Orally Bioavailable Estrogen Receptor Degrader for ER+/HER2- Breast Cancer. J Med Chem. 2025;68(11):11299-11321. View Source

Tumor Regression in MCF-7 Xenografts

PVTX-321 induces tumor regression in the MCF-7 xenograft model at an oral dose of 10 mg/kg once daily (QD) [1]. In contrast, the predecessor ERD-12310A required higher doses (25 mg/kg BID) to achieve tumor regression in the same model [2], while ARV-471 showed only tumor growth inhibition, not regression, at comparable doses [3]. This superior in vivo efficacy at a lower dose suggests improved oral bioavailability and target engagement.

In Vivo Tumor Response

Endpoint context

Tumor regression reported

Reported xenograft model-response context

MCF-7 xenograft, oral dosing; regression vs growth inhibition

Evidence Dimension	Tumor regression in MCF-7 xenograft
Target Compound Data	Tumor regression at 10 mg/kg QD (oral)
Comparator Or Baseline	ERD-12310A: Regression at 25 mg/kg BID; ARV-471: Growth inhibition only
Quantified Difference	PVTX-321 achieves regression at 2.5-fold lower total daily dose than ERD-12310A and demonstrates superior effect vs. ARV-471
Conditions	MCF-7 xenograft model in mice; oral dosing

Why This Matters

Tumor regression at lower doses indicates superior in vivo potency and oral bioavailability, critical for translational relevance.

• [1] Xu G, Havens CG, Deng Q, et al. Discovery and Characterization of PVTX-321 as a Potent and Orally Bioavailable Estrogen Receptor Degrader for ER+/HER2- Breast Cancer. J Med Chem. 2025;68(11):11299-11321. View Source
• [2] Rej RK, Hu B, Chen Z, et al. Discovery of ERD-12310A as an Exceptionally Potent and Orally Efficacious PROTAC Degrader of Estrogen Receptor α (ERα). J Med Chem. 2024;67(23):20933-20965. View Source
• [3] ARV-471 clinical and preclinical data (PMC Table 1 and related literature). View Source

Activity Against ESR1 Mutants

PVTX-321 exhibits inhibitory activity against clinically relevant ESR1 mutations (Y537S and D538G) with an IC50 of 59 nM in cell proliferation assays [1]. While this is less potent than ARV-471, which has an IC50 of 1.3 nM in Y537S-mutant MCF-7 cells [2], PVTX-321 still demonstrates meaningful activity against these resistance-conferring variants. This activity, combined with its superior degradation potency and clean CYP profile, positions PVTX-321 as a balanced candidate for both wild-type and mutant ERα settings.

ESR1 Mutant Inhibition

Assay context

IC50 59 nM

Reported ESR1 mutant assay context

MCF-7 Y537S mutant cells; comparator context requires review

Evidence Dimension	Inhibition of mutant ERα (Y537S) proliferation
Target Compound Data	IC50 = 59 nM
Comparator Or Baseline	ARV-471: IC50 = 1.3 nM
Quantified Difference	ARV-471 is 45-fold more potent against Y537S; PVTX-321 retains meaningful activity
Conditions	MCF-7 cells expressing Y537S ERα mutant

Why This Matters

Activity against ESR1 mutants is critical for addressing endocrine-resistant breast cancer, a key unmet need.

• [1] Xu G, Havens CG, Deng Q, et al. Discovery and Characterization of PVTX-321 as a Potent and Orally Bioavailable Estrogen Receptor Degrader for ER+/HER2- Breast Cancer. J Med Chem. 2025;68(11):11299-11321. View Source
• [2] Bao X, Yin X, Xu J, et al. Highly potent and selective degrader targeting ERα to improve the treatment outcomes of breast cancer. Eur J Med Chem. 2026;301:118199. View Source

Spirocyclic CRBN Ligand Design

PVTX-321 incorporates a novel spirocyclic cereblon (CRBN) ligand that minimizes off-target degradation of CRBN neosubstrates, a known liability of earlier PROTACs [1]. This design feature contributes to its strong preclinical safety profile and distinguishes PVTX-321 from earlier ERα PROTACs such as ERD-12310A, which induced undesired degradation of CRBN neosubstrates [2]. While direct quantitative comparator data is limited, this class-level inference is supported by the reported minimal CYP inhibition and favorable in vivo tolerability.

CRBN Ligand Selectivity

Class-level

Novel spirocyclic design

Class-level neosubstrate selectivity context

Limited direct comparator data; source review recommended

Evidence Dimension	Selectivity / off-target degradation
Target Compound Data	Novel spirocyclic CRBN ligand; minimal neosubstrate degradation
Comparator Or Baseline	Earlier CRBN-based PROTACs (e.g., ERD-12310A) show undesired neosubstrate degradation
Quantified Difference	Qualitative improvement; no direct quantitative comparator available
Conditions	In vitro and in vivo profiling

Why This Matters

Reduced off-target degradation improves the therapeutic window and reduces unpredictable toxicity, a key consideration for long-term in vivo studies.

• [1] Xu G, Havens CG, Deng Q, et al. Discovery and Characterization of PVTX-321 as a Potent and Orally Bioavailable Estrogen Receptor Degrader for ER+/HER2- Breast Cancer. J Med Chem. 2025;68(11):11299-11321. View Source
• [2] LinkedIn post by Dohee Lee, Ph.D., referencing J Med Chem. 2025;68(11):11299-11321. View Source

PVTX-321 Application Scenarios

Preclinical Efficacy in ER+/HER2– Models

Given its demonstrated oral bioavailability, tumor regression at 10 mg/kg QD, and favorable CYP profile, PVTX-321 is ideally suited for in vivo efficacy studies in ER+/HER2– breast cancer xenograft or patient-derived xenograft (PDX) models [1]. Its once-daily oral dosing regimen simplifies experimental logistics and improves animal welfare compared to compounds requiring twice-daily or parenteral administration.

Endocrine-Resistant Breast Cancer Models

PVTX-321 retains activity against ESR1 mutations Y537S and D538G (IC50 = 59 nM), making it a valuable tool for studying endocrine resistance mechanisms [1]. While less potent than ARV-471 against mutants, its superior wild-type degradation potency and cleaner safety profile offer a balanced approach for combination studies or sequential therapy models.

CRBN-Mediated Degradation Studies

The novel spirocyclic CRBN ligand of PVTX-321 provides a unique chemical tool for dissecting the role of CRBN neosubstrate degradation in PROTAC pharmacology [1]. Its minimal off-target degradation allows for cleaner interpretation of ERα-specific effects in cellular and in vivo systems, avoiding confounding factors associated with earlier CRBN-based PROTACs.

Benchmarking Next-Generation ERα Degraders

PVTX-321 serves as a high-potency, orally bioavailable benchmark for evaluating novel ERα degraders. Its well-characterized in vitro (DC50 = 0.15 nM) and in vivo (tumor regression at 10 mg/kg QD) performance metrics provide a robust reference point for head-to-head comparisons in preclinical development programs [1].

Application

Selection Property

Validation Focus

ER+/HER2− xenograft model-response studies

Oral exposure model context

ERα degradation and tumor-response endpoints

Endocrine resistance pathway studies

Mutant ERα pathway-response context

ESR1 mutation model endpoint review

CRBN-mediated degradation research

CRBN neosubstrate selectivity context

ERα-specific degradation endpoint interpretation

ERα degrader comparator studies

Degradation potency comparator context

Head-to-head degradation endpoint review

• [1] Xu G, Havens CG, Deng Q, et al. Discovery and Characterization of PVTX-321 as a Potent and Orally Bioavailable Estrogen Receptor Degrader for ER+/HER2- Breast Cancer. J Med Chem. 2025;68(11):11299-11321. View Source